epsilon-Carotene
epsilon-Carotene
(6R,6'R)-epsilon-carotene is a natural product found in Codium fragile with data available.
Brand Name:
Vulcanchem
CAS No.:
472-89-9
VCID:
VC21224701
InChI:
InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-28,37-38H,15-16,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/t37-,38-/m0/s1
SMILES:
CC1=CCCC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C)(C)C
Molecular Formula:
C40H56
Molecular Weight:
536.9 g/mol
epsilon-Carotene
CAS No.: 472-89-9
Cat. No.: VC21224701
Molecular Formula: C40H56
Molecular Weight: 536.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (6R,6'R)-epsilon-carotene is a natural product found in Codium fragile with data available. |
|---|---|
| CAS No. | 472-89-9 |
| Molecular Formula | C40H56 |
| Molecular Weight | 536.9 g/mol |
| IUPAC Name | (6R)-1,5,5-trimethyl-6-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-[(1R)-2,6,6-trimethylcyclohex-2-en-1-yl]octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene |
| Standard InChI | InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-28,37-38H,15-16,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/t37-,38-/m0/s1 |
| Standard InChI Key | QABFXOMOOYWZLZ-GDBZIMIPSA-N |
| Isomeric SMILES | CC1=CCCC([C@H]1/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/[C@@H]2C(CCC=C2C)(C)C)\C)\C)/C)/C)(C)C |
| SMILES | CC1=CCCC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C)(C)C |
| Canonical SMILES | CC1=CCCC(C1C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2C(=CCCC2(C)C)C)C)C)(C)C |
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